N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-N,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C27H30N2O3S/c1-21-8-14-26(15-9-21)33(31,32)28(2)25-12-10-24(11-13-25)27(30)29-18-16-23(17-19-29)20-22-6-4-3-5-7-22/h3-15,23H,16-20H2,1-2H3
• InChI Key: FGPJAUKSOQSLQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=C(C=C2)C(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C27H30N2O3S
• Molecular Weight: 462.6 g/mol

Description

N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide, also known as BPN14770, is a small molecule drug compound that has shown potential in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. BPN14770 belongs to the class of phosphodiesterase-4D (PDE4D) inhibitors, which are known to play a crucial role in regulating cyclic adenosine monophosphate (cAMP) levels in the brain.

Mechanism of Action

N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide exerts its therapeutic effects by inhibiting the activity of PDE4D, which is known to regulate cAMP levels in the brain. By inhibiting PDE4D, N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide increases cAMP levels, which in turn activates protein kinase A (PKA) and cAMP response element-binding protein (CREB). These proteins are involved in various cellular processes, including synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal survival and function. BDNF is also involved in synaptic plasticity, learning, and memory. N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has also been shown to reduce oxidative stress and inflammation in the brain, which are known to contribute to cognitive decline.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide in lab experiments is its specificity for PDE4D, which reduces the risk of off-target effects. However, N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has a short half-life and low bioavailability, which may limit its effectiveness in vivo. Additionally, N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has not been extensively tested in humans, and its long-term safety and efficacy are not yet known.

Future Directions

Future research on N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide could focus on improving its pharmacokinetic properties, such as its half-life and bioavailability, to increase its effectiveness in vivo. Additionally, further studies could investigate the potential therapeutic effects of N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide in other cognitive disorders, such as Parkinson's disease and Huntington's disease. Finally, research could investigate the potential use of N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide as a cognitive enhancer in healthy individuals.

Scientific Research Applications

N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has been extensively studied for its potential therapeutic effects in various cognitive disorders. Studies have shown that N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide can improve cognitive function in animal models of Alzheimer's disease and schizophrenia. N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}-N,4-dimethylbenzenesulfonamide has also been shown to enhance synaptic plasticity, which is important for learning and memory processes.